Cas no 53135-64-1 (1-Propyne, 3-propoxy-)

• Product Name: 1-Propyne, 3-propoxy-
• CAS No: 53135-64-1
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 376939
• PubChem ID: 104416
• Update Time: 2025-04-19

1-Propyne, 3-propoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Propyne, 3-propoxy-
• 1-prop-2-ynoxypropane
• 3-propoxyprop-1-yne
• UNII-2WQ95DK6GL
• 2WQ95DK6GL
• 3-Propoxy-1-propyne
• 53135-64-1
• DTXSID60201218
• NS00019467
• EINECS 258-386-3
• propargyl propyl ether

• Inchi： 1S/C6H10O/c1-3-5-7-6-4-2/h1H,4-6H2,2H3
• InChI Key： XEKBFEGUEXOLCV-UHFFFAOYSA-N
• SMILES： O(CC#C)CCC

Computed Properties

• Exact Mass: 98.0732
• Monoisotopic Mass: 98.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 67.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.833
• Boiling Point: 115.1°Cat760mmHg
• Flash Point: 12.7°C
• Refractive Index: 1.414
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers